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Compound of Interest

Compound Name: Rigin

Cat. No.: B1295069

Essential Safety and Logistical Information for Laboratory Professionals

Rigin is a trade name for the synthetic peptide Palmitoyl Tetrapeptide-7.[1] It is composed of
four amino acids and is primarily used as an ingredient in anti-aging cosmetic formulations for
its purported ability to support collagen production and reduce skin inflammation.[2] While not
classified as a hazardous material for transport, proper disposal is crucial to prevent
environmental contamination.[3][4] This guide provides detailed, step-by-step procedures for
the safe handling and disposal of Rigin in a laboratory setting.

Summary of Key Disposal and Safety Information

The following table summarizes the essential quantitative and qualitative data regarding the
disposal and handling of Palmitoyl Tetrapeptide-7.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1295069?utm_src=pdf-interest
https://www.benchchem.com/product/b1295069?utm_src=pdf-body
https://avenalab.com/images/0001DOKUMENTACIJA/TDS/Palmitoyl_Tetrapeptide-7_TDS_ENG.pdf
https://www.specialchem.com/cosmetics/inci-ingredients/palmitoyl-tetrapeptide-7
https://avenalab.com/images/001SDS/Palmitoyl-Tetrapeptide-7-SDS.pdf
https://cdn.caymanchem.com/cdn/msds/27550m.pdf
https://www.benchchem.com/product/b1295069?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Parameter Valuellnstruction Source

N-Palmitoylrigin, Pal-Gly-GlIn-
Synonyms Pro-Arg-OH, Palmitoyl [1114]
Tetrapeptide-3

Clear, transparent liquid or
Appearance _ [1]
white powder

Class 1: Slightly hazardous for
Water Hazard Class [4]
water

Dispose of in accordance with
Disposal Recommendation local, regional, national, and [3]

international regulations.

Do not discharge into drains,
Environmental Precautions sewers, water courses, or onto
the ground.[3][4]

Absorb with inert material (e.g.,
Spill Containment dry clay, sand, diatomaceous [3]
earth).

Empty containers may retain

product residue and should be
Container Disposal taken to an approved waste [3]

handling site for recycling or

disposal.

Operational Plan for Rigin Disposal

The disposal of Rigin should be approached with the same diligence as any other chemical
waste in a laboratory. The primary principle is to avoid release into the environment.

Step 1: Waste Identification and Segregation

o Clearly label all waste containers with "Waste Palmitoyl Tetrapeptide-7" or "Waste Rigin" and
include the concentration if in solution.
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e Segregate waste containing Rigin from other waste streams to avoid cross-contamination
and to ensure proper disposal.

Step 2: Collection and Storage

o Collect waste Rigin, including any contaminated labware (e.g., pipette tips, vials), in a
designated, sealable, and chemically compatible waste container.

» Store the waste container in a designated waste accumulation area in the laboratory. Ensure
the container is kept closed except when adding waste.

Step 3: Disposal Pathway

e Do not pour waste Rigin down the drain.[3] Although it is only slightly hazardous to water,
this is not a permissible disposal method.

o Treat waste Rigin as non-hazardous chemical waste, unless it is mixed with other hazardous
materials.

e Arrange for disposal through your institution's Environmental Health and Safety (EHS) office
or a licensed chemical waste disposal contractor.

Experimental Protocol: Handling a Rigin Spill
In the event of a spill, the following procedure should be followed to ensure safety and proper
cleanup.

1. Personal Protective Equipment (PPE):

o Before cleaning a spill, ensure you are wearing appropriate PPE, including safety goggles,
gloves, and a lab coat.

2. Spill Containment:

e If the spill is liquid, contain it using an inert absorbent material such as dry clay, sand, or
diatomaceous earth.[3]

o For powdered Rigin, gently sweep it up to avoid creating dust. A HEPA-filtered vacuum may
be used for larger spills.
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3. Collection of Spilled Material:

o Carefully scoop the absorbed or swept-up material into a designated waste container.
o Label the container clearly as "Spill Cleanup Waste: Palmitoyl Tetrapeptide-7."

4. Decontamination of Spill Area:

e Clean the spill area with soap and water.
e Collect the cleaning materials (e.g., paper towels) and place them in the same waste
container as the spilled material.

5. Final Disposal:
o Seal the waste container and dispose of it through your institution's chemical waste program.

Logical Workflow for Rigin Disposal

The following diagram illustrates the decision-making process for the proper disposal of Rigin

in a laboratory setting.
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Generation of Rigin Waste
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Disposal workflow for Rigin (Palmitoyl Tetrapeptide-7).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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